Cas no 647025-04-5 (Pentacosanal, 15-methyl-, (15R)-)

• Product Name: Pentacosanal, 15-methyl-, (15R)-
• CAS No: 647025-04-5
• MF: C₂₆H₅₂O
• MW: 380.690488815308
• CID: 418123
• PubChem ID: 71379032
• Update Time: 2025-04-19

Pentacosanal, 15-methyl-, (15R)- Chemical and Physical Properties

Names and Identifiers

• Pentacosanal, 15-methyl-, (15R)-
• 647025-04-5
• 15-METHYLPENTACOSANAL
• DTXSID50801625

• Inchi： 1S/C26H52O/c1-3-4-5-6-7-14-17-20-23-26(2)24-21-18-15-12-10-8-9-11-13-16-19-22-25-27/h25-26H,3-24H2,1-2H3/t26-/m1/s1
• InChI Key： IDRMCJLREBVOCO-AREMUKBSSA-N
• SMILES： O=CCCCCCCCCCCCCC[C@H](C)CCCCCCCCCC

Computed Properties

• Exact Mass: 380.40206
• Monoisotopic Mass: 380.401816278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07